Cas no 96802-39-0 ([1,1-Biphenyl]-3-carbonitrile,4,6-dihydroxy-(9CI))
96802-39-0 structure
Product Name:[1,1-Biphenyl]-3-carbonitrile,4,6-dihydroxy-(9CI)
CAS No:96802-39-0
MF:C13H9NO2
MW:211.216063261032
CID:1002047
PubChem ID:45116845
Update Time:2025-04-20
[1,1-Biphenyl]-3-carbonitrile,4,6-dihydroxy-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- [1,1-Biphenyl]-3-carbonitrile,4,6-dihydroxy-(9CI)
- 2,4-dihydroxy-5-phenylbenzonitrile
- 96802-39-0
- [1,1-biphenyl]-3-carbonitrile,4,6-dihydroxy-
- [1,1-BIPHENYL]-3-CARBONITRILE, 4,6-DIHYDROXY-
- DB-322206
-
- Inchi: 1S/C13H9NO2/c14-8-10-6-11(13(16)7-12(10)15)9-4-2-1-3-5-9/h1-7,15-16H
- InChI Key: WPTWITLAXPCMCO-UHFFFAOYSA-N
- SMILES: OC1C=C(C(C#N)=CC=1C1C=CC=CC=1)O
Computed Properties
- Exact Mass: 211.063328530g/mol
- Monoisotopic Mass: 211.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 64.2Ų
[1,1-Biphenyl]-3-carbonitrile,4,6-dihydroxy-(9CI) Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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